N-benzyl-2-methylpiperidine-1-carbothioamide

• IUPAC Name: N-benzyl-2-methylpiperidine-1-carbothioamide
• InChI: InChI=1S/C14H20N2S/c1-12-7-5-6-10-16(12)14(17)15-11-13-8-3-2-4-9-13/h2-4,8-9,12H,5-7,10-11H2,1H3,(H,15,17)
• InChI Key: NVFZAIMPKZOPIH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=S)NCC2=CC=CC=C2
• Molecular Formula: C14H20N2S
• Molecular Weight: 248.39 g/mol

Description

Synthesis Analysis

The synthesis of N-benzyl-2-methylpiperidine-1-carbothioamide and similar compounds typically involves multi-component reactions that allow for the efficient construction of the carbothioamide framework. For example, a three-component reaction involving 1-substituted benzimidazoles, phenylcyanoacetylene, and isothiocyanates has been developed to produce benzimidazole carbothioamides under mild conditions, yielding products in 43-82% yield (Andriyankova et al., 2014). This method highlights the versatility and efficiency of synthetic approaches to carbothioamides.

Molecular Structure Analysis

Molecular structure analysis of carbothioamides, including N-benzyl-2-methylpiperidine-1-carbothioamide, often employs spectroscopic techniques such as FT-IR, 1H and 13C NMR, ESR, and MS, alongside X-ray crystallography. These methods provide detailed information on the compound's molecular geometry, electronic structure, and conformational preferences. For instance, the structure of N-benzyl-2-isonicotinoylhydrazine-1-carbothioamide and its metal complexes has been elucidated using these techniques, revealing insights into the ligand's coordination behavior and electronic transitions (Abdel‐Rhman et al., 2019).

Chemical Reactions and Properties

Carbothioamides participate in various chemical reactions, demonstrating a range of reactivities depending on their specific structural features. Their chemical properties, such as nucleophilicity and electrophilicity, are influenced by the presence of the carbothioamide group, making them valuable intermediates in organic synthesis. For example, the facile and selective synthesis of thiosemicarbazide derivatives, which share a similar functional group to carbothioamides, highlights the reactivity of these compounds in forming cyclic and acyclic structures under different conditions (Calatayud et al., 2007).